2,3,4,5-Tetrahydro-1H-benzo[b]azepine

• IUPAC Name: 2,3,4,5-tetrahydro-1H-1-benzazepine
• InChI: InChI=1S/C10H13N/c1-2-7-10-9(5-1)6-3-4-8-11-10/h1-2,5,7,11H,3-4,6,8H2
• InChI Key: MZBVNYACSSGXID-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC2=CC=CC=C2C1
• Molecular Formula: C10H13N
• DSSTOX Substance ID: DTXSID40341888
• Molecular Weight: 147.22 g/mol
• CAS RN: 1701-57-1

Description

2,3,4,5-Tetrahydro-1H-benzo[b]azepine is a quinoline derivative that has been shown to be an agonist of the 5HT2C receptor. It has minimal activity in vivo. This compound has also been shown to inhibit histone H3 phosphorylation and anticholinesterase activity in vitro. It is a reactant in the synthesis of adamantane derivatives as cannabinoid receptor 2 agonists.

Synthesis Analysis

A convenient and reliable solid-phase strategy for the synthesis of di- and trisubstituted benzazepine derivatives was developed. 5-Amino-1-tert-butoxycarbonyl-2,3,4,5-tetrahydro-1H-benzo[b]azepine and 5-amino-1-tert-butoxycarbonyl-7-bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine G-protein coupled receptor-targeted (GPCR-targeted) scaffolds were efficiently synthesized in a six-step solution-phase process.

Molecular Structure Analysis

The molecular structure of 2,3,4,5-Tetrahydro-1H-benzo[b]azepine is represented by the formula C10H13N. The InChI code for this compound is 1S/C10H13N/c1-2-7-10-9(5-1)6-3-4-8-11-10/h1-2,5,7,11H,3-4,6,8H2.

Physical And Chemical Properties Analysis

2,3,4,5-Tetrahydro-1H-benzo[b]azepine has a molecular weight of 147.22. It is a white to yellow to green solid at room temperature.

Scientific Research Applications

Anxiolytic and Analgesic Agents

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Anti-Cancer Agents

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Agonist of the 5HT2C Receptor

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Synthesis of Adamantane Derivatives

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Safety and Hazards

2,3,4,5-Tetrahydro-1H-benzo[b]azepine is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

2,3,4,5-Tetrahydro-1H-benzo[b]azepine is a quinoline derivative that has been shown to be an agonist of the 5HT2C receptor . This receptor is a subtype of the 5-HT2 receptor that belongs to the serotonin receptor family and is a G protein-coupled receptor .

Mode of Action

As an agonist of the 5HT2C receptor, 2,3,4,5-Tetrahydro-1H-benzo[b]azepine binds to these receptors and activates them, leading to a series of intracellular events . .

Biochemical Pathways

The activation of the 5HT2C receptor can affect various biochemical pathways. For instance, it has been shown to inhibit histone H3 phosphorylation . This could potentially affect gene expression and other cellular processes.

Result of Action

It has been shown to have minimal activity in vivo . .

Synthesis routes and methods I

Procedure details

To a solution of 1,3,4,5-tetrahydrobenzo[b]azepin-2-one (12.9 g, 80.0 mmol) in 720 mL of tetrahydrofuran was added 80 mL of lithium aluminum hydride (1 M solution in tetrahydrofuran). The reaction mixture was stirred at reflux for 3 hours and cooled to 0° C. The reaction was quenched by the sequential addition of 3 mL of water, 3 mL of 15% sodium hydroxide, and 9 mL of water. The mixture was filtered through Celite and the filter cake rinsed with ethyl acetate. The filtrate was concentrated under reduced pressure to provide 10.0 g (85%) of the desired compound as an orange solid.

Synthesis routes and methods II

Procedure details

Add 80 mL of lithium aluminum hydride (1 M solution in tetrahydrofuran) to a solution of 1,3,4,5-tetrahydrobenzo-[b]azepin-2-one (12.9 g, 80.0 mmol) in 720 mL of tetrahydro-furan. Stir the reaction mixture at reflux for 3 hours and cool to 0° C. Quench the reaction by the sequential addition of 3 mL of water, 3 mL of 15% sodium hydroxide, and 9 mL of water. Filter the resulting suspension through Celite and rinse the filter cake with ethyl acetate. Concentrate the filtrate under reduced pressure to provide the desired compound as an orange solid (10.0 g, 85%).

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

Synthesis routes and methods V

Procedure details

A solution of 1,3,4,5-tetrahydro-2H-1-benzazepin-2-one (2.71 g, 16.7 mmol) in THF (40 mL) was added dropwise to a suspension of LAH (1.27 g, 33.4 mmol) in ether (150 mL) at room temperature. The mixture was refluxed for 16 h. Saturated Rochelle's salt solution (15 mL) was added to the mixture cooled with an ice-water bath. The mixture was stirred for 2 hrs and the two layers were separated. The aqueous layer was extracted with ether (2×25 mL). The combined organic layer was dried (Na2SO4), concentrated in vacuo and flash column chromatography (EtOAc:hexane/3:7) gave 2,3,4,5-tetrahydro-1H-1-benzazepine (2.40 g, 98%) as a yellow liquid. 1H NMR (CDCl3, 300 MHz) δ1.58-1.70 (m, 2H), 1.72-1.86 (m, 2H), 2.72-2.82 (m, 2H), 3.00-3.10 (m, 2H), 3.78 (br, 1H), 6.74 (dd, J=1.1, 7.7 Hz, 1H), 6.82 (td, J=7.3, 1.1 Hz, 1H), 7.04 (td, J=7.5, 1.5 Hz, 1H), 7.11 (d, J=7.4 Hz, 1H) ppm.